Cas no 1448077-97-1 (N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448077-97-1
• MF: C₁₃H₈Cl₂N₆O
• MW: 335.148219108582
• CID: 6428735
• PubChem ID: 71805149
• Update Time: 2025-10-28

N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(2,3-dichlorophenyl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• AKOS024557563
• 1448077-97-1
• F6425-0226

• Inchi： 1S/C13H8Cl2N6O/c14-8-2-1-3-9(12(8)15)18-13(22)10-4-5-11(20-19-10)21-7-16-6-17-21/h1-7H,(H,18,22)
• InChI Key： WWOJDNUVFLELOU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2Cl)=O)=NN=C(N2C=NC=N2)C=C1

Computed Properties

• Exact Mass: 334.0136643g/mol
• Monoisotopic Mass: 334.0136643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

N-(2,3-Dichlorophenyl)-6-(1H-1,2,4-Triazol-1-yl)Pyridazine-3-Carboxamide: A Comprehensive Overview

The compound N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448077-97-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and versatile reactivity. The molecule's structure incorporates a pyridazine ring system, a triazole group, and a dichlorophenyl substituent, making it a prime candidate for exploring novel chemical reactions and bioactive properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced coupling reactions and selective functional group transformations. The integration of the 1H-1,2,4-triazole moiety into the pyridazine framework has been shown to enhance the molecule's stability and reactivity under various conditions. This feature is particularly valuable in applications requiring robust chemical structures capable of withstanding harsh environmental or physiological conditions.

One of the most promising aspects of N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is its potential as a precursor for drug development. The triazole group is well-documented for its ability to act as a bioisostere in medicinal chemistry, offering opportunities for designing molecules with improved pharmacokinetic profiles. Additionally, the dichlorophenyl substituent introduces hydrophobicity and electronic modulation into the structure, further enhancing its versatility in drug design.

Recent studies have also highlighted the role of this compound in agrochemical applications. The pyridazine core is known to exhibit herbicidal activity under specific conditions, and the presence of the triazole group has been shown to amplify this effect. Researchers are actively exploring its potential as a component in next-generation pesticides that are both effective and environmentally friendly.

From a materials science perspective, N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide demonstrates intriguing electronic properties that make it suitable for applications in organic electronics. The conjugated system within the molecule facilitates efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing research aims to optimize its performance in these devices by fine-tuning its molecular structure.

In terms of synthesis optimization, chemists have developed innovative strategies to streamline the production of this compound. Techniques such as microwave-assisted synthesis and continuous flow chemistry have significantly improved reaction yields while reducing production time. These advancements are pivotal for scaling up production to meet growing demand across various industries.

The compound's stability under thermal and oxidative conditions has also been extensively studied. Results indicate that N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide exhibits remarkable resilience under these conditions due to the electron-withdrawing effects of both the triazole and dichlorophenyl groups. This property is particularly advantageous in industrial settings where prolonged exposure to such conditions is common.

Furthermore, computational chemistry has played a crucial role in understanding the molecular interactions within this compound. Advanced quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns at an atomic level. These findings are instrumental in guiding future research directions and optimizing its use in practical applications.

In conclusion,N-(2,3-dichlorophenyl)-6-(1H-1,2,4-triazol-1-yllpyridazine -3-carboxamide stands out as a multifaceted compound with vast potential across diverse fields. Its unique structural features and enhanced chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemicals,and materials science.The ongoing exploration into its applications underscores its significance as a key player in modern chemical research.